Cas no 442910-62-5 (tert-Butyl 7-methyl-1H-indole-1-carboxylate)
442910-62-5 structure
Product Name:tert-Butyl 7-methyl-1H-indole-1-carboxylate
CAS No:442910-62-5
MF:C14H17NO2
MW:231.290283918381
MDL:MFCD09878411
CID:856610
PubChem ID:21874578
Update Time:2025-04-19
tert-Butyl 7-methyl-1H-indole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 7-methyl-1H-indole-1-carboxylate
- 1-BOC-7-methylindole
- 7-Methyl-1H-indole, N-BOC protected
- tert-butyl 7-methylindole-1-carboxylate
- 1-tert-Butoxycarbonyl-7-methyl-1H-indole
- CLWLUJSRNYWKRY-UHFFFAOYSA-N
- AKOS015837035
- F17523
- 1H-Indole-1-carboxylic acid, 7-methyl-, 1,1-dimethylethyl ester
- MFCD09878411
- DTXSID10619228
- 1-(tert-Butoxycarbonyl)-7-methyl-1H-indole
- AS-48005
- SCHEMBL1349273
- DB-120309
- tert-Butyl7-methyl-1H-indole-1-carboxylate
- 442910-62-5
- CS-0211635
-
- MDL: MFCD09878411
- Inchi: 1S/C14H17NO2/c1-10-6-5-7-11-8-9-15(12(10)11)13(16)17-14(2,3)4/h5-9H,1-4H3
- InChI Key: CLWLUJSRNYWKRY-UHFFFAOYSA-N
- SMILES: O(C(N1C=CC2C=CC=C(C)C1=2)=O)C(C)(C)C
Computed Properties
- Exact Mass: 231.12600
- Monoisotopic Mass: 231.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 31.2Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 337.3±35.0 °C at 760 mmHg
- Flash Point: 157.8±25.9 °C
- PSA: 31.23000
- LogP: 3.73290
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
tert-Butyl 7-methyl-1H-indole-1-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-Butyl 7-methyl-1H-indole-1-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-Butyl 7-methyl-1H-indole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM147047-10g |
tert-Butyl 7-methyl-1H-indole-1-carboxylate |
442910-62-5 | 95% | 10g |
$356 | 2021-08-05 | |
| Alichem | A199008955-10g |
tert-Butyl 7-methyl-1H-indole-1-carboxylate |
442910-62-5 | 95% | 10g |
$400.05 | 2023-09-01 | |
| TRC | B815330-50mg |
tert-Butyl 7-Methyl-1h-indole-1-carboxylate |
442910-62-5 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B815330-100mg |
tert-Butyl 7-Methyl-1h-indole-1-carboxylate |
442910-62-5 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B815330-500mg |
tert-Butyl 7-Methyl-1h-indole-1-carboxylate |
442910-62-5 | 500mg |
$ 115.00 | 2022-06-06 | ||
| Apollo Scientific | OR59346-1g |
7-Methyl-1H-indole, N-BOC protected |
442910-62-5 | 1g |
£183.00 | 2025-02-20 | ||
| Apollo Scientific | OR59346-5g |
7-Methyl-1H-indole, N-BOC protected |
442910-62-5 | 5g |
£639.00 | 2025-02-20 | ||
| abcr | AB246858-1 g |
7-Methyl-1H-indole, N-BOC protected |
442910-62-5 | 1g |
€144.00 | 2023-04-27 | ||
| abcr | AB246858-5 g |
7-Methyl-1H-indole, N-BOC protected |
442910-62-5 | 5g |
€450.00 | 2023-04-27 | ||
| Chemenu | CM147047-1g |
tert-Butyl 7-methyl-1H-indole-1-carboxylate |
442910-62-5 | 95% | 1g |
$*** | 2023-03-31 |
tert-Butyl 7-methyl-1H-indole-1-carboxylate Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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